Cas no 79218-87-4 (Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside)

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside is a protected mannose derivative widely used in carbohydrate chemistry and glycobiology research. Its key advantages include the presence of benzyl ether protecting groups at the 3- and 4-positions, which enhance stability and selectivity during synthetic transformations. The α-configuration of the glycosidic bond makes it a valuable intermediate for the synthesis of complex oligosaccharides and glycoconjugates. This compound is particularly useful in stereoselective glycosylation reactions, enabling controlled access to structurally diverse carbohydrate motifs. Its well-defined protection pattern allows for efficient deprotection strategies, facilitating downstream functionalization. The product is commonly employed in the development of bioactive molecules, glycan arrays, and glycoprotein mimics.
Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside structure
79218-87-4 structure
Product Name:Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside
CAS No:79218-87-4
MF:C21H26O6
MW:374.427546977997
CID:554620
PubChem ID:11057839
Update Time:2025-06-08

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside
    • a-D-Mannopyranoside, methyl3,4-bis-O-(phenylmethyl)-
    • Methyl 3,4-Di-O-benz
    • METHYL 3,4-DI-O-BENZYL-A-D-MANNOPYRANOSIDE
    • methyl 3,4-di-O-benzyl-alpha-D-mannopyranoside
    • 79218-87-4
    • (2S,3S,4R,5R,6R)-6-(hydroxymethyl)-2-methoxy-4,5-bis(phenylmethoxy)oxan-3-ol
    • W-203813
    • (2S,3S,4R,5R,6R)-4,5-Bis(benzyloxy)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-ol
    • Inchi： 1S/C21H26O6/c1-24-21-18(23)20(26-14-16-10-6-3-7-11-16)19(17(12-22)27-21)25-13-15-8-4-2-5-9-15/h2-11,17-23H,12-14H2,1H3/t17-,18+,19-,20-,21+/m1/s1
    • InChI Key： VDXOCUMLSFQTRW-XNTOXWQXSA-N
    • SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OC

Computed Properties

  • Exact Mass: 374.17300
  • Monoisotopic Mass: 374.17293854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 79-83°C
  • Boiling Point: 537.1±50.0 °C at 760 mmHg
  • Flash Point: 278.6±30.1 °C
  • PSA: 77.38000
  • LogP: 1.88170
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M301000-100mg
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 $201.00 2023-05-18
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AE02368-100mg
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(CAS:79218-87-4)Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside
Order Number:NC15856
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
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